2-(2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 2-[2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl]-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C16H20N2O4S/c1-11-6-5-7-12(2)18(11)15(19)10-17-16(20)13-8-3-4-9-14(13)23(17,21)22/h3-4,8-9,11-12H,5-7,10H2,1-2H3
• InChI Key: VQDXXXWLBHWUBS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O)C
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

2-(2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C16H20N2O4S and its molecular weight is 336.41. The purity is usually 95%.
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Scientific Research Applications

Chemical Transformations and Derivative Synthesis

The transformation of saccharin derivatives into imidazo[1,2‐b][1,2]‐benzisothiazole and benzo[g][1,2,5]thiadiazocine derivatives demonstrates the versatility of saccharin-based compounds in chemical synthesis. The reaction involves various chemical interconversions, highlighting the reactivity and potential utility of these compounds in creating new ring systems and exploring their chemical reactivity and spectral properties (Ashby, Griffiths, & Paton, 1978).

Antimycobacterial Activity

2-Substituted-3-oxoisothiazolo[5,4-b]pyridines, related to the chemical structure , were investigated for their potential as central nervous system (CNS) and antimycobacterial agents. Although the initial pharmacological screening showed toxicity and no significant activity in CNS tests, some derivatives exhibited potent antitubercular activity against Mycobacterium tuberculosis, suggesting the potential for developing new antimycobacterial agents from similar structures (Malinka et al., 1998).

Catalytic and Synthetic Applications

The synthesis of 2-substituted benz-(imida, oxa, and othia)-zole derivatives was facilitated by a novel nano molten salt catalyst, highlighting the compound's role in promoting environmentally friendly synthesis methods. This approach underscores the importance of such compounds in developing green chemistry processes and their versatility as catalysts in organic synthesis (Zolfigol et al., 2016).

Crystallographic Analysis

The crystal structure analysis of 4,5-dimethylisothiazol-3(2H)-one 1,1-dioxide, an analog of saccharin similar to the compound , provides valuable insights into the molecular structure and potential interactions of these compounds. Understanding the crystal structure can aid in the design and development of new compounds with desired properties and applications (Ng, 1993).